Cas no 152766-36-4 (Hexanamide,2-cyano-2-methyl-)

• Product Name: Hexanamide,2-cyano-2-methyl-
• CAS No: 152766-36-4
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 99135
• PubChem ID: 131848846
• Update Time: 2025-04-18

Hexanamide,2-cyano-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Hexanamide,2-cyano-2-methyl-
• 152766-36-4
• Hexanamide, 2-cyano-2-methyl-
• Hexanamide, 2-cyano-2-methyl-
• DB-287479

• Inchi： 1S/C8H14N2O/c1-3-4-5-8(2,6-9)7(10)11/h3-5H2,1-2H3,(H2,10,11)
• InChI Key： DILPJBHEEVJVTO-UHFFFAOYSA-N
• SMILES： O=C(C(C#N)(C)CCCC)N

Computed Properties

• Exact Mass: 154.11072
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.88